Cas no 2757891-57-7 ({4,4-difluorospiro2.2pentan-1-yl}methyl 4-methylbenzene-1-sulfonate)

• Product Name: {4,4-difluorospiro2.2pentan-1-yl}methyl 4-methylbenzene-1-sulfonate
• CAS No: 2757891-57-7
• MF: C₁₃H₁₄F₂O₃S
• MW: 288.310269832611
• MDL: MFCD32838110
• CID: 5614618
• PubChem ID: 165995521
• Update Time: 2023-11-27

{4,4-difluorospiro2.2pentan-1-yl}methyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• EN300-33238935
• 2757891-57-7
• {4,4-difluorospiro[2.2]pentan-1-yl}methyl 4-methylbenzene-1-sulfonate
• {4,4-difluorospiro2.2pentan-1-yl}methyl 4-methylbenzene-1-sulfonate

• MDL： MFCD32838110
• Inchi： 1S/C13H14F2O3S/c1-9-2-4-11(5-3-9)19(16,17)18-7-10-6-12(10)8-13(12,14)15/h2-5,10H,6-8H2,1H3
• InChI Key： PJVXKJMEHFMMTJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC1CC21CC2(F)F

Computed Properties

• Exact Mass: 288.06317180g/mol
• Monoisotopic Mass: 288.06317180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 51.8Ų